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Application Notes
Tylosin is a macrolide antibiotic used in veterinary medicine to treat a variety of infections.[1] It

is effective against most Gram-positive bacteria and mycoplasmas, with limited activity against

Gram-negative bacteria.[1] Tylosin lactate, a salt of tylosin, is used in various formulations for

in vivo administration in animal models for pharmacokinetic, toxicological, and efficacy studies.

This document provides detailed protocols for the preparation and administration of Tylosin
lactate in common laboratory animal models, specifically mice and rats.

Mechanism of Action: Tylosin inhibits bacterial protein synthesis by binding to the 50S

ribosomal subunit, thereby preventing the translocation of peptides.[2] Beyond its antimicrobial

properties, tylosin has demonstrated immunomodulatory effects, influencing cytokine

production.[3][4]

Formulation and Vehicle Selection: Tylosin lactate's solubility and the desired route of

administration will dictate the choice of vehicle. For oral gavage, aqueous vehicles are often

suitable. For parenteral routes like intraperitoneal injection, sterile isotonic solutions are

necessary to ensure biocompatibility and minimize irritation. A common formulation for

injectable tylosin solutions involves a mixture of propylene glycol and water for injection.[5]
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The following tables summarize key quantitative data for the in vivo administration of Tylosin

salts in various animal models.

Table 1: Acute Toxicity of Tylosin Salts[6]

Species Route Tylosin Salt LD50 (mg/kg)

Mouse Oral Tylosin Phosphate >6200

Mouse Oral Tylosin Base >5000

Mouse Intraperitoneal Tylosin Phosphate 492.5

Mouse Intraperitoneal Tylosin Base 594.1

Rat Oral Tylosin Phosphate >6200

Rat Oral Tylosin Base >5000

Rat Intraperitoneal Tylosin Phosphate 1001

Table 2: Pharmacokinetic Parameters of Tylosin Salts (Oral Administration)

Species
Tylosin
Salt

Dose
(mg/kg)

Cmax
(µg/mL)

Tmax
(hours)

Bioavaila
bility (%)

Referenc
e

Rat
Tylosin

Base
50 < 1.0 1-2

Not

Reported
[6]

Rat
Tylosin

Tartrate
50 < 1.0 1-2

Not

Reported
[6]

Chicken
Tylosin

Base
50 3.40 1.08 90.29 [7]

Pig
Tylosin

Phosphate
50

Not

Reported
1

Not

Reported
[6]

Table 3: Recommended Dosages for Tylosin Salts in Different Animal Models
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Animal
Model

Administrat
ion Route

Recommen
ded Dose
(mg/kg)

Frequency Duration Reference

Mice Oral (in-feed)
Varies with

study design
Daily

Varies with

study design
[8]

Mice
Intraperitonea

l
10 - 500 Single dose

Varies with

study design
[3]

Rats Oral Gavage 0.005 - 200 Daily
Up to 6

weeks
[9]

Rats In-feed 50 Daily 1 year [6]

Poultry
Subcutaneou

s
25 Once daily 1 day [10]

Poultry
Drinking

Water
75 Daily

Varies with

study design
[11]

Calves Intramuscular 10 Daily 5 days [12]

Pigs Intramuscular 10 Daily 3 days [13]

Experimental Protocols
Preparation of Tylosin Lactate for In Vivo Administration
1. Oral Gavage Solution Preparation:

Vehicle: Sterile water, phosphate-buffered saline (PBS), or a 0.5% methylcellulose solution

can be used as a vehicle.

Procedure:

Determine the required concentration of Tylosin lactate based on the desired dosage and

a standard administration volume (e.g., 10 mL/kg for mice).[14]

Weigh the appropriate amount of Tylosin lactate powder.
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Gradually add the vehicle while vortexing or stirring until the powder is completely

dissolved.

Ensure the final solution is clear and free of particulates. Prepare fresh daily.

2. Intraperitoneal (IP) Injection Solution Preparation:

Vehicle: A sterile solution of propylene glycol and water for injection is a suitable vehicle.[5] A

common ratio is 50% propylene glycol in water.[5]

Procedure:

Determine the desired concentration of Tylosin lactate.

Dissolve the Tylosin lactate powder in propylene glycol with continuous stirring.[5]

Add water for injection to reach the final volume and concentration.[5]

Sterilize the final solution by filtering through a 0.22 µm syringe filter into a sterile vial.

Administration Protocols
1. Oral Gavage Administration in Mice and Rats:

Materials:

Appropriately sized gavage needles (18-20 gauge for mice, 16-18 gauge for rats).[15]

Syringes.

Prepared Tylosin lactate solution.

Procedure:

Accurately weigh the animal to determine the correct volume of the dosing solution.

Restrain the animal firmly but gently, ensuring the head and body are in a straight line to

facilitate the passage of the gavage needle.
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Measure the gavage needle from the tip of the animal's nose to the last rib to estimate the

length to be inserted.

Gently insert the gavage needle into the diastema (gap between the incisors and molars)

and advance it along the roof of the mouth towards the esophagus. The needle should

pass with minimal resistance.

Administer the solution slowly.

Withdraw the needle gently and return the animal to its cage.

Monitor the animal for any signs of distress.

2. Intraperitoneal (IP) Injection in Mice and Rats:

Materials:

Sterile syringes and needles (25-27 gauge for mice, 23-25 gauge for rats).[14]

Prepared sterile Tylosin lactate solution.

Procedure:

Weigh the animal to calculate the required injection volume. The maximum recommended

IP injection volume is typically 10 mL/kg.[14]

Restrain the animal to expose the abdomen. For rats, a two-person technique is often

preferred.[14]

Locate the injection site in the lower right quadrant of the abdomen to avoid the cecum

and bladder.[14]

Insert the needle at a 30-40° angle with the bevel facing up.[14]

Aspirate to ensure no fluid (e.g., urine, intestinal contents) is drawn into the syringe.

Inject the solution smoothly.
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Withdraw the needle and return the animal to its cage.

Observe the animal for any adverse reactions.
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Caption: Experimental workflow for in vivo Tylosin lactate studies.
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Caption: Immunomodulatory effects of Tylosin on cytokine production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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